Cas no 1261461-99-7 (5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde)

• Product Name: 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde
• CAS No: 1261461-99-7
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4914616
• Update Time: 2025-05-23

5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde

• Inchi： 1S/C13H9F2NO2/c1-18-13-10(5-8(7-17)6-16-13)9-3-2-4-11(14)12(9)15/h2-7H,1H3
• InChI Key： CXUPOKXRTOZCRQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=NC=C(C=O)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde

Comprehensive Overview of 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde (CAS No. 1261461-99-7)

5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and a methoxynicotinaldehyde backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science. The CAS No. 1261461-99-7 serves as a critical identifier for precise chemical referencing.

The growing interest in fluorinated compounds and their role in modern chemistry has propelled the demand for 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde. Fluorination is a key strategy in medicinal chemistry, as it enhances metabolic stability and bioavailability. This compound's difluorophenyl group is particularly noteworthy, as it mimics common pharmacophores found in FDA-approved drugs. Users often inquire about its synthesis, purity, and commercial availability, reflecting its relevance in high-value research.

In the context of green chemistry and sustainable synthesis, 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde has garnered attention for its potential in eco-friendly catalytic processes. Recent advancements in C-H activation and cross-coupling reactions have highlighted its utility as a building block for complex molecules. SEO trends indicate rising searches for "fluorinated aldehyde applications" and "nicotinaldehyde derivatives," underscoring the compound's alignment with cutting-edge scientific inquiries.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde. Laboratories prioritize high-purity grades (>98%) to ensure reproducibility in experiments. The compound's stability under various conditions is another frequent topic of discussion, particularly for researchers optimizing storage protocols. Keywords like "stable fluorinated aldehydes" and "nicotinaldehyde handling" are commonly associated with these queries.

Beyond pharmaceuticals, 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde finds niche applications in material science, particularly in the development of organic semiconductors and liquid crystals. Its conjugated system and electron-withdrawing properties make it a candidate for optoelectronic devices. This multidisciplinary appeal is reflected in search terms such as "fluorophenyl aldehydes in electronics" and "photoactive nicotinaldehydes."

Regulatory compliance and safety data for CAS No. 1261461-99-7 are also critical for industrial users. While not classified as hazardous, proper handling guidelines are emphasized in technical datasheets. The compound's environmental fate and biodegradability are emerging areas of interest, coinciding with global trends toward responsible chemical use.

In summary, 5-(2,3-Difluorophenyl)-6-methoxynicotinaldehyde represents a versatile tool for researchers exploring fluorine chemistry, drug design, and advanced materials. Its CAS No. 1261461-99-7 ensures unambiguous identification, while its structural features continue to inspire innovation across scientific disciplines. As synthetic methodologies evolve, this compound is poised to remain a focal point in both academic and industrial settings.